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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of ZW290, a novel small molecule

upregulator of Uncoupling Protein 1 (UCP1), and its functional analogs. The focus is on

compounds that enhance thermogenesis by targeting UCP1, a key protein in brown and beige

adipose tissue responsible for non-shivering heat production. This document summarizes key

performance data, outlines experimental methodologies, and visualizes the underlying

biological pathways to aid in research and development efforts in the field of metabolic

diseases.

Introduction to ZW290 and the Therapeutic Target
UCP1
ZW290 is a recently identified small molecule that has been shown to increase cold tolerance

by inducing thermogenesis through the upregulation of UCP1 in brown adipose tissue (BAT).[1]

[2] UCP1 is a mitochondrial inner membrane protein that dissipates the proton gradient

generated by the electron transport chain, uncoupling it from ATP synthesis and releasing the

stored energy as heat. This process of non-shivering thermogenesis is a promising therapeutic

target for obesity and related metabolic disorders due to its potential to increase energy

expenditure. The emergence of ZW290 and other UCP1 inducers offers new avenues for the

development of novel anti-obesity therapeutics.
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Comparative Analysis of UCP1 Inducers
This section compares ZW290 with other known UCP1-inducing molecules. Due to the limited

public information on the specific chemical structure of ZW290, this comparison focuses on

functional analogs—compounds that achieve the same therapeutic goal of UCP1 upregulation

—rather than strict structural analogs. The selected comparators include a synthetic small

molecule modulator of the AKAP1/PKA pathway and several natural compounds.

Quantitative Performance Data
The following table summarizes the reported effects of ZW290 and its functional analogs on

key thermogenic parameters.
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Compound Category Model System Key Findings Reference

ZW290 Small Molecule

Primary Brown

Adipocytes,

Kunming Mice

- Significantly

upregulates

UCP1 protein

expression (p <

0.01).-

Decreases

mitochondrial

membrane

potential and

ATP

concentration (p

< 0.01).-

Increases rectal

and body

temperatures in

mice at room

temperature and

at -20°C (p <

0.001).

[1][2]

AKAP1/PKA

Modulator (e.g.,

Z160)

Small Molecule

Mouse Brown

Adipocytes,

Human White

Adipocytes,

C57BL/6J Mice

- Induces

endogenous

UCP1 levels.-

Increases

mitochondrial

activity and

uncoupled

respiration.-

Increases body

temperature and

UCP1 protein

levels in mice.

[3][4][5]

Zingerone Natural

Compound (from

Ginger)

iWAT (inguinal

White Adipose

Tissue)

- Upregulates

UCP1

expression.-

Binds to PPARα,

[6]
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leading to

increased levels

of UCP1 and

PGC-1α.

6-Gingerol

Natural

Compound (from

Ginger)

High-Fat Diet-

Induced Obese

Mice

- Activates BAT

and induces

beige cell

formation in

eWAT

(epididymal

White Adipose

Tissue).- Limits

weight gain and

increases energy

expenditure.

[7]

Resveratrol

Natural

Compound

(Polyphenol)

Differentiated

iBAT SVCs,

High-Fat Diet-

Fed Mice

- Boosts UCP1

mRNA

expression (6.5-

fold vs. control, P

< 0.001) and

protein level (1.7-

fold higher, P <

0.05) in vitro.-

Increases UCP1

content in iBAT

of mice.

[8]

Signaling Pathways and Mechanisms of Action
The induction of UCP1 expression is regulated by a complex network of signaling pathways.

The diagrams below, generated using the DOT language, illustrate the known mechanisms of

action for ZW290 and its comparators.
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In Vitro Studies

In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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